Cas no 1805338-63-9 (6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805338-63-9
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4857727
• Update Time: 2025-08-05

6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H7BrF2N2O2/c9-2-4-6(8(14)15)3(7(10)11)1-5(12)13-4/h1,7H,2H2,(H2,12,13)(H,14,15)
• InChI Key： UCKWLKCUSQSXDW-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=C(C(F)F)C=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805338-63-9)

6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid, identified by its CAS number 1805338-63-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, bromomethyl, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The presence of a bromomethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the difluoromethyl group at the 4-position is known to enhance metabolic stability and binding affinity, which are critical factors in the design of bioactive compounds. These structural elements collectively make 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel pyridine derivatives as pharmacological agents. Pyridine-based compounds have been extensively studied for their role in treating various diseases, including cancer, infectious diseases, and neurological disorders. The structural versatility of pyridines allows for the introduction of diverse substituents that can modulate their biological activity. For instance, the amino group can be used for further derivatization, while the bromomethyl group serves as a handle for cross-coupling reactions, enabling the construction of more intricate molecular architectures.

One of the most compelling aspects of 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid is its potential as a building block for the synthesis of small-molecule inhibitors. In particular, its ability to serve as a precursor for kinase inhibitors has been explored in several preclinical studies. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases with small-molecule inhibitors, it is possible to disrupt aberrant signaling pathways and restore normal cellular function.

Recent research has demonstrated that pyridine derivatives can exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cells. The difluoromethyl group in particular has been shown to improve binding affinity by increasing lipophilicity and reducing metabolic susceptibility. Additionally, the bromomethyl group provides a convenient site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. These features make 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid an attractive scaffold for developing novel anticancer agents.

The synthesis of 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a pyridine precursor at the 2- and 4-positions. The introduction of the bromomethyl group can be achieved through halogenation reactions or via cross-coupling reactions with appropriate organometallic reagents. The subsequent installation of the difluoromethyl group can be accomplished using fluorinating agents such as Selectfluor or DAST (diethoxyacetophosphoryl azide).

Once synthesized, 6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid can be further modified to generate a library of derivatives for high-throughput screening (HTS). This approach allows researchers to identify compounds with optimal pharmacological properties rapidly. In addition to its use in drug discovery, this compound has also been explored as a key intermediate in materials science and agrochemical applications. Its unique structural features make it suitable for designing molecules with tailored electronic and steric properties.

The growing interest in fluorinated compounds has also spurred research into understanding how fluorine atoms influence biological activity. Fluorine substitution can alter a molecule's metabolic stability, solubility, and binding interactions with biological targets. In particular, the difluoromethyl group has been shown to enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding interactions. This property is particularly valuable in drug design, where small changes in binding affinity can lead to significant improvements in therapeutic efficacy.

In conclusion,6-Amino-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805338-63-9) represents a versatile intermediate with broad applications in pharmaceutical chemistry and medicinal research. Its unique structural features make it an attractive scaffold for developing novel bioactive compounds, particularly kinase inhibitors targeting cancer and other diseases. As research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in both academic and industrial settings.